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Compound of Interest

Compound Name: 5-Methylthiazole

Cat. No.: B1295346

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 5-Methylthiazole, ensuring laboratory safety and
procedural excellence.

This document provides critical safety and logistical information for the handling of 5-
Methylthiazole. Adherence to these guidelines is essential for minimizing risks and ensuring a
safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Methylthiazole is a flammable liquid and vapor that can cause skin and serious eye irritation.
[1] It may also cause respiratory irritation.[2] Therefore, stringent safety measures, including the
use of appropriate personal protective equipment (PPE), are mandatory.

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4][5]

Personal Protective Equipment (PPE):
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o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][4]

e Skin Protection:

o Wear appropriate protective gloves (e.g., light-weight rubber gloves) and clothing to
prevent skin exposure.[3][4]

o After handling, wash hands thoroughly with soap and water.[3]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 5-Methylthiazole.

Property Value

Molecular Formula C4H5NS

Molecular Weight 99.16 g/mol

Appearance Colorless to pale yellow clear liquid (est.)
Boiling Point 141.00 to 142.00 °C @ 760.00 mm Hg (est.)
Flash Point 108.00 °F / 42.20 °C (TCC) (est.)

Specific Gravity 1.127t0 1.131 @ 20.00 °C

Vapor Pressure 7.069 mmHg @ 25.00 °C (est.)

Soluble in alcohol. Water solubility: 5689 mg/L

Solubility @ 25 °C (est.)

Source: The Good Scents Company|[6], PubChem[1]
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Operational Plan: Step-by-Step Handling and
Disposal

This section outlines the procedural workflow for the safe handling and disposal of 5-
Methylthiazole.

3.1. Preparation and Handling:

o Pre-Handling Check: Before starting any work, ensure all necessary PPE is available and in
good condition. Confirm that the chemical fume hood, eyewash station, and safety shower

are operational.

o Container Inspection: Check that the 5-Methylthiazole container is clearly labeled and free
from leaks or damage.[3]

e Handling:

[¢]

Limit all unnecessary personal contact with the chemical.[3]

o

When handling, do not eat, drink, or smoke.[3]

o

Keep the container tightly closed when not in use.[3][4]

[¢]

Avoid breathing vapors or mists.[7]

3.2. In Case of a Spill:

Evacuate and Ventilate: Clear the area of all personnel and move upwind of the spill.[3]

Containment: Prevent the spillage from entering drains, sewers, or water courses.[3]

Cleanup:
o For small spills, absorb with sand, earth, inert material, or vermiculite.[3]

o Place the absorbed material into a suitable, labeled container for waste disposal.[3]

Decontamination: Clean the spill area thoroughly.
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3.3. First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for several minutes.[2][7] Remove
contact lenses if present and easy to do. Continue rinsing.[2][7] If eye irritation persists, get
medical advice/attention.[2]

» Skin Contact: Wash the contaminated skin promptly with plenty of soap and water.[7][8] If
skin irritation occurs, get medical advice/attention.[2] Remove contaminated clothing and
wash it before reuse.[2]

 Inhalation: Move the exposed person to fresh air at once.[8] If breathing is difficult, trained
personnel may administer oxygen.[8] Keep the person warm and at rest. Get medical
attention as soon as possible.[8]

 Ingestion: Do NOT induce vomiting.[5][7] If the person is conscious, give a glass of water to
drink.[3] Call a poison center or doctor immediately.[5]

3.4. Disposal Plan:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[4][7]

» Do not dispose of the chemical into the environment.[3]

Workflow for Safe Handling of 5-Methylthiazole
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Workflow for Safe Handling of 5-Methylthiazole

1. Preparation

Don PPE

Verify Engineering Controls

Inspect Chemical Container

2. Handling

Transfer/Use in Fume Hood

I
If spill occprs If exposure occurs
1
L

I
3. Er:nergency Procedurés

Keep Container Closed Spill Response

4. Digposal

Dispose of Waste

i

Decontaminate Work Area

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1295346?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: This diagram outlines the key steps for the safe handling of 5-Methylthiazole, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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